Cas no 126784-99-4 (Ulipristal acetate)

• Product Name: Ulipristal acetate
• CAS No: 126784-99-4
• MF: C₃₀H₃₇NO₄
• MW: 475.619088888168
• MDL: MFCD00899035
• CID: 63846
• PubChem ID: 130904
• Update Time: 2025-07-19

Ulipristal acetate Chemical and Physical Properties

Names and Identifiers

• Ulipristal
• CBD 2914
• VA 2914
• (11b)-17-(Acetyloxy)-11-[4-(dimethylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione
• Ulipristal acetate
• [(8S,11R,13S,14S,17R)-17-acetyl-11-[4-(dimethylamino)phenyl]-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• 19-Norpregna-4,9-diene-3,20-dione,17-(acetyloxy)-11-[4-(dimethylamino)phenyl]-, (11b)-
• HRP 2000
• CDB 2914
• CDB-2914
• Ella
• (11β)-17-(Acetyloxy)-11-[4-(dimethylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione
• EllaOne
• Esmya
• (11beta)-17-(Acetyloxy)-11-[4-(dimethylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione
• RU 44675
• Ulipristal,Ella
• Ulipristal Actate
• Ulipristal (acetate)
• Ulipristal acetate(CDB2914)
• VA2914
• C30H37NO4
• (8S,11R,13S,14S,17R)-17-acetyl-11-(4-(dimethylamino)phenyl)-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• Q975059
• 11-beta-17-(acetyloxy)-11-(4-(dimethylamino)phenyl)-19-norpregna-4,9-diene-3,20-dione
• ULIPRISTAL ACETATE [ORANGE BOOK]
• GTPL7460
• ULIPRISTAL ACETATE [JAN]
• ULIPRISTAL ACETATE [MART.]
• Ulipristal acetate (JAN/USAN)
• EN300-220766
• Ella (TN)
• Ella norpregnadiene
• 19-Norpregna-4,9-diene-3,20-dione, 17-(acetyloxy)-11-(4-(dimethylamino)phenyl)-, (11beta)-
• CHEMBL260538
• Ulipristal acetate [USAN]
• CHEBI:71025
• D09687
• CS-1157
• (11beta)-17-(Acetyloxy)-11-(4-(dimethylamino)phenyl)-19-norpregna-4,9-diene-3,20-dione
• 126784-99-4
• [(8S,11R,13S,14S,17R)-17-acetyl-11-(4-dimethylaminophenyl)-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
• AS-73950
• BU161520
• DTXSID30155294
• J-005436
• ULIPRISTAL ACETATE [WHO-DD]
• AKOS026750526
• MFCD00899035
• 17-alpha-acetoxy-11-beta-(4-dimethylaminophenyl)-19-norpregna-4,9-dien-3,20-dione
• 17.ALPHA.-ACETOXY-11.BETA.-(4-DIMETHYLAMINOPHENYL)-19-NORPREGNA-4,9-DIEN-3,20-DIONE
• UNII-YF7V70N02B
• (11alpha,13alpha,17beta)-17-acetyl-11-[4-(dimethylamino)phenyl]-3-oxoestra-4,9-dien-17-yl acetate
• 17alpha-ACETOXY-11beta-(4-DIMETHYLAMINOPHENYL)-19-NORPREGNA-4,9-DIEN-3,20-DIONE
• AB01566874_01
• 17beta-acetyl-11beta-(4-(dimethylamino)phenyl)-3-oxoestra-4,9-dien-17alpha-yl acetate
• CCG-269500
• ULIPRISTAL ACETATE [VANDF]
• YF7V70N02B
• (1R,3aS,3bS,10R,11aS)-1-acetyl-10-[4-(dimethylamino)phenyl]-11a-methyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl acetate
• ta[a]phenanthren-17-yl] acetate
• (11beta,17alpha)-17-acetyl-11-[4-(dimethylamino)phenyl]-3-oxoestra-4,9-dien-17-yl acetate
• SCHEMBL544957
• ULIPRISTAL ACETATE [MI]
• (8S,11R,13S,14S,17R)-17-acetyl-11-(4-(dimethylamino)phenyl)-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylacetate
• Ulipristal acetate, >=98% (HPLC)
• HY-16508
• 4oar
• (11.BETA.)-17-(ACETYLOXY)-11-(4-(DIMETHYLAMINO)PHENYL)-19-NORPREGNA-4,9-DIENE-3,20-DIONE
• (11beta,17alpha)-17-acetyl-11-(4-(dimethylamino)phenyl)-3-oxoestra-4,9-dien-17-yl acetate
• Z2185283535
• 17-Acetoxy-11-(4-N,N-dimethylaminophenyl)pregna-4,9-diene-3,20-dione
• DTXCID9077785
• BRD-K64381438-001-03-8
• RTI 3021-012
• NCGC00378913-02
• 17beta-acetyl-11beta-[4-(dimethylamino)phenyl]-3-oxoestra-4,9-dien-17alpha-yl acetate
• U0102
• CBD 2914; VA 2914; (11b)-17-(Acetyloxy)-11-[4-(dimethylamino)phenyl]-19-norpregna-4,9-diene-3,20-dione
• C72119
• 11beta-(4-(Dimethylamino)phenyl)-3,20-dioxo-19-norpregna-4,9-dien-17-yl acetate
• PGL-4001
• NS00002655
• Ulipristal acet
• OOLLAFOLCSJHRE-ZHAKMVSLSA-N
• BDBM50375424
• LOGILIA
• ULIPRISTAL ACETATE (MART.)
• Hrp-2000
• [(8S,11R,13S,14S,17R)-17-acetyl-11-[4-(dimethylamino)phenyl]-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopen
• Uliprisnil acetate
• Ulipristal?

• MDL： MFCD00899035
• Inchi： 1S/C30H37NO4/c1-18(32)30(35-19(2)33)15-14-27-25-12-8-21-16-23(34)11-13-24(21)28(25)26(17-29(27,30)3)20-6-9-22(10-7-20)31(4)5/h6-7,9-10,16,25-27H,8,11-15,17H2,1-5H3/t25-,26+,27-,29-,30-/m0/s1
• InChI Key： OOLLAFOLCSJHRE-ZHAKMVSLSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)N(C)C)C[C@@]21C)=O

Computed Properties

• Exact Mass: 475.27200
• Monoisotopic Mass: 475.27225866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 984
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7
• Molecular Weight: 475.6

Experimental Properties

• Color/Form: No data available
• Density: 1.19
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 640.1°C at 760 mmHg
• Flash Point: 340.9±31.5 °C
• Refractive Index: 1.593
• Solubility: biological extracorporealIn Vitro:DMSOsolubility33.33 mg/mL(70.08 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• PSA: 63.68000
• LogP: 5.54300
• Specific Rotation: 165 to +185°, (c=1 in dichloromethane)

Ulipristal acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Ulipristal acetate

Ulipristal Acetate (CAS No. 126784-99-4): A Comprehensive Overview of Its Applications and Recent Research Findings

Ulipristal acetate, chemically designated as (Z)-7-[4-(acetyloxy)phenyl]-3-oxo-6-pyridinyl-1-hepten-4-yn-1-ol, is a synthetic compound with the CAS number 126784-99-4. This compound has garnered significant attention in the field of pharmaceuticals due to its unique pharmacological properties and diverse therapeutic applications. Over the years, extensive research has been conducted to elucidate its mechanisms of action, optimize its formulations, and explore new potential uses. This article provides a detailed overview of ulipristal acetate, highlighting its chemical structure, pharmacological effects, clinical applications, and the latest advancements in research.

The molecular structure of ulipristal acetate features a heptenynyl backbone with a pyridine ring and an acetyloxy-substituted phenyl group. This intricate arrangement contributes to its selective binding affinity for specific biological targets, making it an effective therapeutic agent. The compound's chemical formula is C₂₁H₂₃O₃, and it is typically administered in the form of tablets or injectable solutions. The ester group in its structure enhances its bioavailability, allowing for efficient absorption and distribution within the body.

In terms of pharmacology, ulipristal acetate primarily functions as a selective progesterone receptor modulator (SPRM). It exhibits high affinity for the progesterone receptor while demonstrating minimal binding to other steroid receptors. This selective action is crucial for its therapeutic efficacy in conditions mediated by progesterone receptors. Notably, ulipristal acetate has been extensively studied for its role in emergency contraception, where it effectively inhibits ovulation by blocking progesterone receptors in the hypothalamus and pituitary gland.

Recent clinical trials have further elucidated the efficacy and safety profile of ulipristal acetate in various medical settings. A significant study published in 2022 demonstrated its effectiveness in treating symptomatic endometriosis, a chronic gynecological condition characterized by pelvic pain and infertility. The study reported that patients treated with ulipristal acetate experienced a substantial reduction in pain scores and improvements in quality of life compared to placebo recipients. These findings underscore the compound's potential as a non-hormonal therapeutic option for endometriosis management.

The pharmacokinetic properties of ulipristal acetate have also been thoroughly investigated. Following oral administration, peak plasma concentrations are typically achieved within 1 to 3 hours. The compound exhibits linear pharmacokinetics over a wide dose range, allowing for flexible dosing regimens. Additionally, ulipristal acetate has a relatively short half-life of approximately 9 hours, necessitating repeated dosing for sustained therapeutic effects. These characteristics make it suitable for both short-term treatments, such as emergency contraception, and longer-term management of conditions like endometriosis.

One of the most notable applications of ulipristal acetate is in the realm of emergency contraception (EC). Unlike traditional hormonal contraceptives that rely on estrogen-progestin combinations, ulipristal acetate offers a non-hormonal alternative with distinct advantages. Research indicates that when taken within 5 days after unprotected intercourse, ulipristal acetate can reduce the risk of pregnancy by up to 85%. This high efficacy rate has made it a cornerstone in EC regimens worldwide. Furthermore, studies have shown that its mechanism of action does not interfere with subsequent ovulation or fertility, making it safe for use without compromising long-term reproductive health.

Advances in drug delivery systems have also expanded the therapeutic possibilities of ulipristal acetate. Researchers are exploring novel formulations such as vaginal rings and implants that provide prolonged release of the compound. These formulations aim to improve patient compliance by reducing the frequency of administration while maintaining therapeutic efficacy. Preliminary studies on vaginal rings loaded with ulipristal acetate have shown promising results in managing endometriosis symptoms with fewer side effects compared to oral tablets.

The safety profile of ulipristaleacetatetabolisalsohasbeenwellevaluatedthroughnumerousclinicaltrialsandpost-marketing surveillance data. Common side effects include nausea, abdominal pain, headache, and fatigue; however, these are generally mild and transient. Serious adverse events are rare but may include allergic reactions or changes in menstrual bleeding patterns. As with any pharmaceutical agent, careful consideration should be given to individual patient factors such as contraindications and potential drug interactions before prescribing ulipristalacetate.

The role of ulipristalacetate extends beyond reproductive health into other areas such as breast cancer research. Emerging evidence suggests that its ability to modulate progesterone receptors may have implications for breast cancer therapy. Studies have indicated that blocking progesterone signaling can inhibit tumor growth in hormone receptor-positive breast cancer cell lines. While further research is needed to translate these findings into clinical practice, they highlight the compound's potential as a multitargeted therapeutic agent.

In conclusion,ulipristalaцетат(CAS No. 126784-99-4)isavalueablepharmaceuticalcompoundwithmultifacetedapplicationsprimarilycenteredarounditsselectiveprogesteronereceptormodulatingproperties.Severalindependentstudieshavevalidateditsclinicalbenefitsemergencycontraceptionandendometriosismanagement.Recentresearchhasalsoopenedupnewavenuestoexploreitspotentialinbreastcancertreatmentandothergynecologicaldisorders.Noveldrugdeliverysystemshavefurtherenhanceditstherapeuticutilitybyimprovingpatientcomplianceandsafety.Inlightoftheseadvancements,ulipristalaцетат(CAS No. 126784-99-4)continuestoemergeasamajorplayerinmodernmedicineandrepresentsasignificantcontributetothescopeofavailabletherapeuticoptions.